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6-Amino-5-[[3-[(ethylphenylamino)sulphonyl]-4-methylphenyl]azo]-4-hydroxynaphthalene-2-sulphonic acid 6-Amino-5-[[3-[(ethylphenylamino)sulphonyl]-4-methylphenyl]azo]-4-hydroxynaphthalene-2-sulphonic acid
Brand Name: Vulcanchem
CAS No.: 12217-35-5
VCID: VC21006269
InChI: InChI=1S/C25H24N4O6S2/c1-3-29(19-7-5-4-6-8-19)36(31,32)23-14-18(11-9-16(23)2)27-28-25-21(26)12-10-17-13-20(37(33,34)35)15-22(30)24(17)25/h4-15,30H,3,26H2,1-2H3,(H,33,34,35)
SMILES: CCN(C1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)N=NC3=C(C=CC4=CC(=CC(=C43)O)S(=O)(=O)O)N)C
Molecular Formula: C25H24N4O6S2
Molecular Weight: 540.6 g/mol

6-Amino-5-[[3-[(ethylphenylamino)sulphonyl]-4-methylphenyl]azo]-4-hydroxynaphthalene-2-sulphonic acid

CAS No.: 12217-35-5

Cat. No.: VC21006269

Molecular Formula: C25H24N4O6S2

Molecular Weight: 540.6 g/mol

* For research use only. Not for human or veterinary use.

6-Amino-5-[[3-[(ethylphenylamino)sulphonyl]-4-methylphenyl]azo]-4-hydroxynaphthalene-2-sulphonic acid - 12217-35-5

Specification

CAS No. 12217-35-5
Molecular Formula C25H24N4O6S2
Molecular Weight 540.6 g/mol
IUPAC Name 6-amino-5-[[3-[ethyl(phenyl)sulfamoyl]-4-methylphenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonic acid
Standard InChI InChI=1S/C25H24N4O6S2/c1-3-29(19-7-5-4-6-8-19)36(31,32)23-14-18(11-9-16(23)2)27-28-25-21(26)12-10-17-13-20(37(33,34)35)15-22(30)24(17)25/h4-15,30H,3,26H2,1-2H3,(H,33,34,35)
Standard InChI Key IJTZAHBLTLAIRX-UHFFFAOYSA-N
Isomeric SMILES CCN(C1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)NNC3=C4C(=CC(=CC4=O)S(=O)(=O)O)C=CC3=N)C
SMILES CCN(C1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)N=NC3=C(C=CC4=CC(=CC(=C43)O)S(=O)(=O)O)N)C
Canonical SMILES CCN(C1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)N=NC3=C(C=CC4=CC(=CC(=C43)O)S(=O)(=O)O)N)C

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